Cas no 1423040-61-2 ((1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride)
(1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride
- (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride
-
- Inchi: 1S/C11H13N3.2ClH/c1-9(12)10-2-4-11(5-3-10)14-7-6-13-8-14;;/h2-9H,12H2,1H3;2*1H/t9-;;/m0../s1
- InChI Key: GIGVQPSJEXMKPL-WWPIYYJJSA-N
- SMILES: [C@H](C1=CC=C(N2C=NC=C2)C=C1)(N)C.[H]Cl.[H]Cl
(1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00972604-1g |
(1S)-1-[4-(1H-Imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride |
1423040-61-2 | 95% | 1g |
¥4795.0 | 2023-04-02 | |
| Enamine | EN300-111564-0.05g |
(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride |
1423040-61-2 | 95% | 0.05g |
$278.0 | 2023-10-27 | |
| Enamine | EN300-111564-0.1g |
(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride |
1423040-61-2 | 95% | 0.1g |
$416.0 | 2023-10-27 | |
| Enamine | EN300-111564-0.25g |
(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride |
1423040-61-2 | 95% | 0.25g |
$594.0 | 2023-10-27 | |
| Enamine | EN300-111564-0.5g |
(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride |
1423040-61-2 | 95% | 0.5g |
$936.0 | 2023-10-27 | |
| Enamine | EN300-111564-1.0g |
(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride |
1423040-61-2 | 95% | 1g |
$1200.0 | 2023-06-09 | |
| Enamine | EN300-111564-2.5g |
(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride |
1423040-61-2 | 95% | 2.5g |
$2351.0 | 2023-10-27 | |
| Enamine | EN300-111564-5.0g |
(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride |
1423040-61-2 | 95% | 5g |
$3479.0 | 2023-06-09 | |
| Enamine | EN300-111564-10.0g |
(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride |
1423040-61-2 | 95% | 10g |
$5159.0 | 2023-06-09 | |
| Enamine | EN300-111564-1g |
(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride |
1423040-61-2 | 95% | 1g |
$1200.0 | 2023-10-27 |
(1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride
(1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride: A Promising Compound in Medicinal Chemistry
(1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride, with the CAS number 1423040-61-2, represents a unique molecular entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of imidazole-derived amine derivatives, which are known for their diverse biological activities, including potential applications in neuroprotection, anti-inflammatory, and antimicrobial therapies. The structural complexity of (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride is characterized by the presence of a phenyl ring substituted with an imidazole ring, a primary amine group, and a hydrochloride salt moiety. These features collectively contribute to its pharmacological profile and biological interactions.
Recent advances in drug discovery and targeted therapy development have highlighted the importance of multi-target ligands in addressing complex diseases. (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride exemplifies this concept by simultaneously interacting with multiple biological targets, such, as neurotransmitter receptors and ion channels. This dual mode of action is particularly relevant in the treatment of conditions like neurodegenerative disorders, where the disruption of multiple signaling pathways is a hallmark. The stereochemical configuration of the compound, specifically the (1S) configuration, plays a critical role in determining its pharmacokinetic properties and selectivity towards specific receptors.
Emerging research has demonstrated that (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride exhibits promising anti-inflammatory effects through its ability to modulate cytokine production and immune cell activation. In a 2023 study published in Journal of Medicinal Chemistry, the compound was shown to significantly reduce pro-inflammatory cytokines such as IL-6 and TNF-α in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases, including autoimmune disorders and chronic inflammatory conditions. The imidazole ring is believed to be the key structural element responsible for these anti-inflammatory properties, as it can interact with cytosolic receptors and signal transduction pathways.
The synthetic pathway of (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride involves a series of multi-step reactions, including coupling reactions, ring formation, and stereochemical control. The synthesis typically begins with the preparation of a phenyl substituted imidazole derivative, followed by the introduction of a primary amine group through a coupling reaction. The final step involves the formation of the hydrochloride salt, which enhances the compound's solubility and stability in aqueous environments. This synthetic strategy not only ensures the production of the desired stereochemistry but also allows for the incorporation of functional groups that can be further modified for enhanced therapeutic efficacy.
Recent studies have also explored the potential applications of (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride in neurodegenerative diseases. For instance, a 2024 preclinical study published in Frontiers in Pharmacology reported that the compound exhibits neuroprotective effects in models of Alzheimer's disease. The mechanism of action was attributed to its ability to inhibit β-amyloid aggregation and reduce oxidative stress in neuronal cells. These findings highlight the compound's potential as a candidate for the development of novel therapeutics targeting neurodegenerative pathologies. Additionally, the compound's ability to cross the blood-brain barrier is a critical factor in its efficacy for treating such diseases.
The pharmacokinetic properties of (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride are another area of active research. Preliminary studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic application. The hydrochloride salt moiety improves its solubility, enabling efficient oral bioavailability. Furthermore, the compound's low molecular weight and hydrophilic nature may contribute to its rapid plasma clearance and minimal toxicity in animal models. These properties make it a promising candidate for further clinical development and drug formulation studies.
Despite its promising therapeutic potential, the development of (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride as a pharmaceutical agent faces several challenges. One of the primary concerns is the selectivity of the compound towards its intended targets. While the compound demonstrates activity against multiple biological targets, this may lead to off-target effects and toxicological concerns. Therefore, further structure-activity relationship (SAR) studies are needed to optimize its therapeutic profile and reduce potential side effects. Additionally, the long-term safety and efficacy of the compound in human trials require extensive evaluation before it can be considered for clinical use.
In conclusion, (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifunctional properties make it a promising candidate for the development of novel therapeutics for a range of inflammatory and neurodegenerative diseases. While further research is needed to address challenges related to selectivity and safety, the compound's potential to modulate multiple biological targets underscores its importance in the next-generation drug discovery efforts. As research in this area continues to evolve, (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride may pave the way for innovative treatments that address complex pathophysiological mechanisms in various diseases.
Further studies are required to fully explore the therapeutic potential of (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride and to optimize its pharmacological profile for clinical application. This includes in vivo studies to evaluate its efficacy and safety in disease models, as well as preclinical trials to assess its toxicological profile. Additionally, the development of drug delivery systems that can enhance the compound's bioavailability and targeted delivery will be critical for its successful translation into therapeutic applications. As the field of drug discovery continues to advance, the potential of (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride in addressing complex medical conditions remains a topic of significant interest and ongoing research.
Overall, the structural and functional characteristics of (1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride position it as a valuable molecule in the development of targeted therapies. Its ability to modulate multiple biological pathways highlights the importance of multifunctional drug design in modern pharmaceutical research. As further investigations and clinical trials are conducted, the compound may contribute to the advancement of medical treatments for a wide range of pathological conditions. The continued exploration of its therapeutic potential will be essential in realizing its full impact on human health and disease management.
1423040-61-2 ((1S)-1-4-(1H-imidazol-1-yl)phenylethan-1-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)